Cas no 1519266-34-2 (3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester)

• Product Name: 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester
• CAS No: 1519266-34-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6567392
• Update Time: 2025-06-23

3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(12)10(4)6-13-5-7(10)11/h7H,5-6,11H2,1-4H3
• InChI Key： XWWSLWQUMNHERK-UHFFFAOYSA-N
• SMILES： O1CC(N)C(C)(C(OC(C)(C)C)=O)C1

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 252.2±40.0 °C(Predicted)
• pka: 8.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester (CAS No. 1519266-34-2)

The compound 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester (CAS No. 1519266-34-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a furan ring and an amine group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility and potential to enhance drug delivery systems and bioactive formulations.

One of the most searched questions about 3-Furancarboxylic acid derivatives revolves around their role in modern drug discovery. With the rise of AI-driven molecular design, compounds like 1519266-34-2 are gaining attention for their ability to improve pharmacokinetic properties. For instance, the 1,1-dimethylethyl ester moiety enhances stability, making it a preferred choice for prodrug development. This aligns with the growing demand for sustainable and efficient synthetic routes in the pharmaceutical industry.

Another hot topic is the application of 4-aminotetrahydrofuran derivatives in agrochemicals. Farmers and researchers are exploring eco-friendly alternatives to traditional pesticides, and this compound’s structural features offer promising solutions. Its aminotetrahydro component can be tailored to target specific pests while minimizing environmental impact. This has led to increased searches for green chemistry solutions and biodegradable agrochemicals.

From a synthetic perspective, the furan-carboxylic acid backbone is a key building block in heterocyclic chemistry. Laboratories worldwide are investigating its reactivity and potential to form novel scaffolds. The 3-methyl substitution adds steric control, which is critical for asymmetric synthesis—a trending area in organic chemistry. This compound’s adaptability makes it a frequent subject in academic papers and patent filings, particularly in the context of catalysis and chiral synthesis.

In the realm of material science, 1519266-34-2 is being studied for its potential in polymer modification. The ester group can act as a crosslinking agent, improving the mechanical properties of biodegradable plastics. As sustainability becomes a global priority, searches for bio-based polymers and green materials have surged, placing this compound in the spotlight.

Safety and regulatory compliance are also common concerns among users researching 3-Furancarboxylic acid derivatives. While this compound is not classified as hazardous, proper handling protocols are essential. Many queries focus on storage conditions, solubility data, and compatibility with other reagents, reflecting the need for detailed technical guidance.

In summary, 3-Furancarboxylic acid, 4-aminotetrahydro-3-methyl-, 1,1-dimethylethyl ester (CAS No. 1519266-34-2) is a multifaceted compound with broad applications. Its relevance in drug development, agrochemical innovation, and sustainable materials underscores its importance in contemporary research. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.